Cas no 2138402-36-3 (4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid)

• Product Name: 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid
• CAS No: 2138402-36-3
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• CID: 6605705
• PubChem ID: 165795727
• Update Time: 2025-06-08

4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-731242
• 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid
• 2138402-36-3

• Inchi： 1S/C13H11ClN2O3/c1-8-5-16(15-12(8)7-17)6-10-4-9(13(18)19)2-3-11(10)14/h2-5,7H,6H2,1H3,(H,18,19)
• InChI Key： IJYOUHMXJFLLEW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1CN1C=C(C)C(C=O)=N1

Computed Properties

• Exact Mass: 278.0458199g/mol
• Monoisotopic Mass: 278.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid

Research Briefing on 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid (CAS: 2138402-36-3)

In recent years, the compound 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid (CAS: 2138402-36-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both a pyrazole ring and a benzoic acid moiety in its structure makes it a versatile scaffold for drug development, particularly in the design of enzyme inhibitors and receptor modulators.

Recent studies have focused on the synthesis and biological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid. The researchers employed a multi-step process involving the condensation of 4-methyl-1H-pyrazole-3-carbaldehyde with 4-chloro-3-(bromomethyl)benzoic acid, followed by purification using high-performance liquid chromatography (HPLC). This method has been lauded for its scalability and reproducibility, making it suitable for industrial applications.

The biological activity of this compound has been explored in the context of inflammation and cancer. In vitro studies have demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 µM, suggesting potential as a non-steroidal anti-inflammatory drug (NSAID). Additionally, preliminary data from a 2024 study published in Bioorganic & Medicinal Chemistry Letters indicate that derivatives of this compound exhibit cytotoxic effects against several cancer cell lines, including MCF-7 (breast cancer) and A549 (lung cancer), with minimal toxicity to normal cells.

Another area of interest is the compound's role in targeted drug delivery. Researchers have functionalized 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid with polyethylene glycol (PEG) chains to enhance its solubility and bioavailability. This modification has shown promise in improving the pharmacokinetic profile of the compound, as evidenced by a 2023 study in Molecular Pharmaceutics. The PEGylated derivative demonstrated prolonged circulation time and increased tumor accumulation in mouse models, highlighting its potential for use in nanoparticle-based therapies.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. However, the growing body of research underscores the therapeutic potential of 4-chloro-3-[(3-formyl-4-methyl-1H-pyrazol-1-yl)methyl]benzoic acid and its derivatives. Future directions may include the exploration of its applications in combination therapies and the development of more potent analogs with improved selectivity.